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Compound of Interest

Compound Name: Selenium74

Cat. No.: B1172065

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of Selenium-74 (74Se), a stable isotope of selenium. The chemical handling
procedures for 74Se are identical to those for elemental selenium. Adherence to these
guidelines is critical to ensure the safety of all laboratory personnel.

Occupational Exposure Limits

Selenium-74, in its solid form as a black powder or ingot, is odorless.[1] It is crucial to manage
airborne levels to remain below established occupational exposure limits.

Agency Time-Weighted Average Irf1mediately Dangerous to
(TWA) Life or Health (IDLH)

ACGIH 0.2 mg/m3

NIOSH 0.2 mg/m3 1 mg/m3

OSHA 0.2 mg/m3

Personal Protective Equipment (PPE)

A thorough risk assessment should precede any handling of Selenium-74 to determine the
appropriate level of PPE. The selection of PPE is contingent on the potential for exposure.

Engineering Controls
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e Ventilation: Always handle Selenium-74 in a well-ventilated area.[1][2] Use a laboratory fume
hood or other local exhaust ventilation to minimize dust and fume generation.[3][4]

o Safety Equipment: An eyewash station and safety shower must be readily accessible in any
area where Selenium-74 is handled.[1]

Personal Protective Equipment Ensemble

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect
against dust particles.[1]

o Hand Protection: Chemical-resistant gloves are required.[1] Recommended materials
include:

o Butyl rubber

o Neoprene

o Nitrile/butadiene rubber

o Polyethylene

o Ethyl vinyl alcohol laminate
o Polyvinyl alcohol

o Polyvinyl chloride[1]

o Body Protection: Wear appropriate protective clothing, such as a lab coat, coveralls, or a
chemical-resistant suit, depending on the scale of the operation.[1][5]

o Respiratory Protection: When engineering controls are insufficient to maintain exposure
below the occupational limits, a NIOSH-approved respirator is necessary.[1][2] The type of
respirator will depend on the airborne concentration of selenium dust or fumes.

Experimental Protocols: Safe Handling and Disposal
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Strict adherence to the following procedures is essential to mitigate the risks associated with

handling Selenium-74.

Handling Procedures

Preparation: Before handling, ensure all necessary PPE is donned correctly and that all
engineering controls are functioning properly.

Dispensing: Handle in an enclosed, controlled process.[2] Minimize the generation of dust
when working with Selenium-74 powder.[1][2]

Hygiene: Wash hands and skin thoroughly after handling.[1][3] Do not eat, drink, or smoke in
areas where Selenium-74 is used.[1]

Storage: Store Selenium-74 in a tightly sealed container in a cool, dry, and well-ventilated
area.[1][2] Keep it away from incompatible materials such as strong oxidizing agents, acids,
and halogens.[1][2]

Spill and Emergency Procedures

Spills: In the event of a spill, evacuate the area and provide ventilation.[2] Avoid creating
dust.[2] Use a HEPA-filtered vacuum or sweep up the material and place it in a suitable,
labeled container for disposal.[2]

First Aid:
o Inhalation: Move the individual to fresh air. Seek immediate medical attention.[2][4]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[2]

o Eye Contact: Flush eyes with lukewarm water for at least 15 minutes, holding the eyelids
open.[2][6]

o Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[2]

Disposal Plan
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Dispose of Selenium-74 waste in accordance with all local, state, and federal regulations.[1]
Selenium waste is considered hazardous and must be disposed of through a licensed
hazardous waste disposal company.[4] The waste container should be clearly labeled.

Visual Guides

The following diagrams illustrate the workflow for safely handling Selenium-74 and the
decision-making process for selecting the appropriate personal protective equipment.
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Caption: Workflow for the safe handling of Selenium-74.
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Start: Handling Selenium-74
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Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Selenium - ESPI Metals [espimetals.com]

3. carlroth.com [carlroth.com]

e 4. static.mercateo.com [static.mercateo.com]

5. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
6. chemos.de [chemos.de]

 To cite this document: BenchChem. [Essential Safety & Logistical Information for Handling
Selenium-74]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172065#personal-protective-equipment-for-
handling-selenium74]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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